Cas no 13706-68-8 (Phenylsuccinonitrile)

• Product Name: Phenylsuccinonitrile
• CAS No: 13706-68-8
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD00043486
• CID: 140910
• PubChem ID: 139554
• Update Time: 2025-04-19

Phenylsuccinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenylsuccinonitrile
• 2-phenylbutanedinitrile
• Butanedinitrile,2-phenyl-
• PHENYLSUCCINONITRILE
• (+-)-Phenylsuccinonitril
• (+-)-phenylsuccinonitrile
• 1-phenylethane-1,2-dicarbonitrile
• 2-phenyl-butanedinitrile
• 2-phenyl-succinonitrile
• Butanedinitrile,2-phenyl
• phenylsuccinylnitrile
• TIMTEC-BB SBB008064
• Phenylsuccininonitrile
• FT-0676059
• Butanedinitrile, 2-phenyl-
• SCHEMBL2005747
• MFCD00043486
• PERNOSOTUDEXCY-UHFFFAOYSA-N
• DTXSID60929703
• AKOS003658621
• AKOS022085527
• 13706-68-8
• 2-Phenylsuccinonitrile #
• Phenylsuccinonitrile

• MDL： MFCD00043486
• Inchi： 1S/C10H8N2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10H,6H2
• InChI Key： PERNOSOTUDEXCY-UHFFFAOYSA-N
• SMILES： N#CC(CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.093
• Melting Point: 67-69°C
• Boiling Point: 160-165°C 0,5mm
• Flash Point: 170°C
• Refractive Index: 1.541
• PSA: 47.58000
• LogP: 2.20746
• Solubility: Not determined

Phenylsuccinonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22